Tert-butyl N-(4-methylcyclohexyl)-N-(4-methylpyridin-2-yl)carbamate

• IUPAC Name: tert-butyl N-(4-methylcyclohexyl)-N-(4-methylpyridin-2-yl)carbamate
• InChI: InChI=1S/C18H28N2O2/c1-13-6-8-15(9-7-13)20(17(21)22-18(3,4)5)16-12-14(2)10-11-19-16/h10-13,15H,6-9H2,1-5H3
• InChI Key: RDTAEAOJGOYQIK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N(C2=NC=CC(=C2)C)C(=O)OC(C)(C)C
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

Tert-butyl N-(4-methylcyclohexyl)-N-(4-methylpyridin-2-yl)carbamate, also known as S 38093, is a novel compound that has attracted attention in the scientific community due to its potential therapeutic applications. It was first synthesized by Servier Laboratories in France and has been the subject of several scientific studies in recent years.

Mechanism of Action

The exact mechanism of action of S 38093 is not fully understood, but it is believed to act as a selective antagonist of the 5-HT6 receptor. This receptor is involved in the regulation of several neurotransmitters, including serotonin, dopamine, and acetylcholine, which are all implicated in cognitive and emotional processes.
Biochemical and Physiological Effects:
In preclinical studies, S 38093 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and age-related cognitive decline. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of S 38093 is that it is a selective antagonist of the 5-HT6 receptor, which means that it may have fewer side effects than other drugs that target multiple receptors. However, one limitation is that its effects on humans are not yet fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several possible future directions for research on S 38093. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential use as an antidepressant or anxiolytic drug. Finally, more research is needed to determine the safety and efficacy of S 38093 in humans, and to explore its potential as a therapeutic agent in other areas.

Synthesis Methods

The synthesis of S 38093 involves the reaction of tert-butyl N-(4-methylcyclohexyl)carbamate with 4-methyl-2-pyridyl isocyanate. The reaction is carried out in the presence of a base and a solvent, and the product is purified using chromatography techniques.

Scientific Research Applications

S 38093 has been investigated for its potential therapeutic applications in several areas, including Alzheimer's disease, depression, and anxiety. In preclinical studies, it has been shown to have promising effects on cognitive function, mood, and behavior.